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Compound of Interest

Compound Name: Isoledene

Cat. No.: B1206527 Get Quote

Technical Monograph: Isoledene
Chemical Structure, Biosynthetic Origins, and Pharmacological Applications

Part 1: Executive Summary
Isoledene (CAS: 95910-36-4) is a tricyclic sesquiterpene of the cyclopropa[e]azulene class,

distinguished by its fused dimethylcyclopropane ring system. Structurally related to

aromadendrene and ledene, it serves as a critical biomarker in the essential oils of Mesua

ferrea, Urtica dioica (Stinging Nettle), and Pinus species.

While historically viewed primarily as an analytical standard in fragrance chemistry, recent

investigation into its antimicrobial and insect-repellent properties has elevated its status in drug

discovery and agrochemical development. This guide synthesizes the physicochemical identity,

biosynthetic pathways, and isolation protocols of isoledene, providing a foundational resource

for researchers in natural product chemistry and bioactive compound development.

Part 2: Chemical Identity & Structural Analysis
Isoledene represents a compact, lipophilic scaffold characterized by high stereochemical

complexity. Its core feature is the gem-dimethylcyclopropane ring fused to a hydroazulene

skeleton, a structural motif that imparts significant ring strain and unique reactivity.

2.1 Physicochemical Profile
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Property Value Technical Note

IUPAC Name

(1aR,4R,7R,7bS)-1,1,4,7-

tetramethyl-1a,2,3,4,5,6,7,7b-

octahydro-1H-

cyclopropa[e]azulene

Stereochemistry is critical for

biological activity.

Molecular Formula C₁₅H₂₄ Sesquiterpene hydrocarbon.

Molecular Weight 204.35 g/mol

Ideal range for blood-brain

barrier (BBB) penetration and

volatility.

Boiling Point 261–262 °C (at 760 mmHg)

High boiling point requires

vacuum distillation for

purification.

Density 0.902 – 0.932 g/mL (20 °C)
Less dense than water;

partitions into organic phase.

Solubility
Insoluble in water; Soluble in

EtOH, Hexane, oils

Lipophilic nature dictates

formulation in emulsions or

lipid carriers.

Kovats Index (RI) 1373 – 1377 (on DB-5/SE-30)
Diagnostic retention time for

GC-MS identification.

2.2 Structural Diagnostics (NMR & MS)
Mass Spectrometry (EI, 70eV): The fragmentation pattern typically shows a molecular ion

at m/z 204. Key fragment ions include m/z 189 (loss of methyl), 161 (loss of
isopropyl/propyl), and characteristic lower mass hydrocarbon fragments (m/z 105, 91).

¹H-NMR Signatures: The most diagnostic feature is the cyclopropane ring protons. Due to

the ring current anisotropy and strain, these protons often appear upfield (shielded region,

0.2–0.6 ppm). The gem-dimethyl groups on the cyclopropane ring appear as distinct singlets.

Part 3: Biosynthetic Origins
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Isoledene is synthesized via the Mevalonate (MVA) or MEP pathways, originating from the

universal sesquiterpene precursor Farnesyl Pyrophosphate (FPP). The transformation involves

a complex cyclization cascade mediated by sesquiterpene synthases.

3.1 Mechanistic Pathway
Ionization: FPP loses the diphosphate group to form the farnesyl cation.

Cyclization: The cation cyclizes to form the Germacryl cation and subsequently the Humulyl

cation.

Skeletal Rearrangement: A second cyclization generates the Aromadendrane skeleton

(containing the dimethylcyclopropane ring).

Deprotonation: Specific enzymatic deprotonation of the aromadendryl cation yields

Isoledene, distinguishing it from its isomers like Ledene or Alloaromadendrene.

3.2 Biosynthesis Diagram
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Figure 1: Proposed biosynthetic pathway from FPP to Isoledene via the aromadendryl cation

intermediate.

Part 4: Pharmacological & Biological Potential[1][2]
4.1 Antimicrobial Activity
Research indicates isoledene contributes to the bioactivity of essential oils from Mesua ferrea

and Pinus.

Mechanism: As a lipophilic hydrocarbon, isoledene likely disrupts bacterial cell membranes,

increasing permeability and causing leakage of intracellular content.
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Target Pathogens: Demonstrated efficacy (as part of oil matrices) against Gram-positive

bacteria (S. aureus) and certain fungal strains.

4.2 Insect Repellency
Isoledene is a component of oils known for significant insect-repellent properties (e.g., Urtica

dioica).

Activity Profile: Acts as a spatial repellent or contact irritant.[1]

Application: Potential use in "green" agrochemicals or botanical repellents, offering an

alternative to DEET with a potentially better safety profile for non-target organisms.

Part 5: Isolation & Analytical Protocols
To obtain high-purity isoledene for research, a rigorous isolation workflow is required. The

following protocol is designed for extraction from Mesua ferrea or Pinus oleoresins.

5.1 Extraction & Purification Workflow
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Figure 2: Step-by-step isolation protocol for obtaining analytical grade Isoledene.

5.2 Detailed Protocol Steps
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Steam Distillation: Subject dried plant material to hydrodistillation for 4 hours using a

Clevenger-type apparatus. Dry the collected oil over anhydrous

.

Fractional Distillation: Remove highly volatile monoterpenes (

) by vacuum distillation (<10 mmHg) at 40–60°C. Isoledene (

) will remain in the residue.

Silver Nitrate Chromatography: Due to the difficulty in separating sesquiterpene isomers, use

AgNO₃-impregnated silica gel (10-20% w/w). The silver ions interact reversibly with the

double bonds (

-complexation), improving separation based on olefin geometry.

Mobile Phase: Gradient of n-Hexane

2% Ethyl Acetate in Hexane.

Monitoring: Analyze fractions via GC-FID or TLC (visualize with Vanillin-H₂SO₄ reagent;

terpenes turn violet/blue).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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